Cas no 1396707-96-2 (2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one)

2-Methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is a heterocyclic compound featuring a benzoxazepine core with a methylsulfanylphenyl substituent. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The compound's rigid framework and functional groups enhance its potential as a scaffold for drug development, particularly in targeting central nervous system (CNS) disorders or modulating receptor activity. Its synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. The methylsulfanyl moiety may contribute to improved metabolic stability or binding affinity in bioactive analogs. Careful handling is advised due to its reactive functional groups.
2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one structure
1396707-96-2 structure
Product Name:2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
CAS No:1396707-96-2
MF:C17H17NO2S
MW:299.38738322258
CID:6543224
PubChem ID:71793859
Update Time:2025-05-20

2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
    • VU0540954-1
    • F6247-0371
    • 2-methyl-4-(3-methylsulfanylphenyl)-5H-1,4-benzoxazepin-3-one
    • AKOS024544317
    • 2-methyl-4-[3-(methylthio)phenyl]-4,5-dihydro-1,4-benzoxazepin-3(2H)-one
    • 1396707-96-2
    • 2-methyl-4-(3-(methylthio)phenyl)-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one
    • 2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
    • Inchi: 1S/C17H17NO2S/c1-12-17(19)18(14-7-5-8-15(10-14)21-2)11-13-6-3-4-9-16(13)20-12/h3-10,12H,11H2,1-2H3
    • InChI Key: IDGJBHMCHWJKCF-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=CC(=C1)N1C(C(C)OC2C=CC=CC=2C1)=O

Computed Properties

  • Exact Mass: 299.09799996g/mol
  • Monoisotopic Mass: 299.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.8Ų

2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6247-0371-2μmol
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
1396707-96-2
2μmol
$57.0 2023-09-09
Life Chemicals
F6247-0371-5μmol
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
1396707-96-2
5μmol
$63.0 2023-09-09
Life Chemicals
F6247-0371-10μmol
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
1396707-96-2
10μmol
$69.0 2023-09-09
Life Chemicals
F6247-0371-20μmol
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
1396707-96-2
20μmol
$79.0 2023-09-09
Life Chemicals
F6247-0371-1mg
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
1396707-96-2
1mg
$54.0 2023-09-09
Life Chemicals
F6247-0371-2mg
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
1396707-96-2
2mg
$59.0 2023-09-09
Life Chemicals
F6247-0371-3mg
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
1396707-96-2
3mg
$63.0 2023-09-09
Life Chemicals
F6247-0371-4mg
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
1396707-96-2
4mg
$66.0 2023-09-09
Life Chemicals
F6247-0371-5mg
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
1396707-96-2
5mg
$69.0 2023-09-09
Life Chemicals
F6247-0371-10mg
2-methyl-4-[3-(methylsulfanyl)phenyl]-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
1396707-96-2
10mg
$79.0 2023-09-09

Additional information on 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one

Research Brief on 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS: 1396707-96-2): Recent Advances and Applications

The compound 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS: 1396707-96-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoxazepine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

Recent research has elucidated the synthetic pathways for 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one, highlighting its structural versatility and potential for derivatization. The compound's unique scaffold allows for interactions with multiple biological targets, including enzymes and receptors involved in inflammatory and oncogenic processes. Advanced computational modeling and X-ray crystallography studies have provided detailed insights into its binding modes, facilitating the design of more potent analogs.

Pharmacological evaluations have demonstrated that this compound exhibits notable activity in preclinical models of disease. For instance, it has shown efficacy in modulating specific kinase pathways, which are critical in cancer cell proliferation and survival. Additionally, its anti-inflammatory properties have been explored in models of autoimmune diseases, suggesting a broader therapeutic applicability. These findings underscore the compound's potential as a multi-target agent in complex disease settings.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one. Recent studies have employed structure-activity relationship (SAR) analyses to identify key modifications that enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are ongoing to translate these findings into viable clinical candidates.

In conclusion, the ongoing research on 2-methyl-4-3-(methylsulfanyl)phenyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS: 1396707-96-2) highlights its significant potential in drug discovery. The integration of synthetic chemistry, structural biology, and pharmacological studies has provided a robust foundation for its further development. Future studies are expected to focus on clinical translation and the exploration of its therapeutic utility in diverse disease contexts.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd